2-[4-(2-pyridinyl)-1-piperazinyl]quinoline

• IUPAC Name: 2-(4-pyridin-2-ylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C18H18N4/c1-2-6-16-15(5-1)8-9-18(20-16)22-13-11-21(12-14-22)17-7-3-4-10-19-17/h1-10H,11-14H2
• InChI Key: DXTNBTZJPPOFDE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3C=C2)C4=CC=CC=N4
• Molecular Formula: C18H18N4
• Molecular Weight: 290.4 g/mol

Description

2-[4-(2-pyridinyl)-1-piperazinyl]quinoline, also known as PPQ, is a chemical compound that has been extensively studied for its potential use in scientific research. PPQ is a heterocyclic compound that contains both a quinoline and piperazine ring, making it a unique and versatile molecule. In

Mechanism of Action

The exact mechanism of action of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is not fully understood. However, it is believed that 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline acts as a partial agonist at the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood, cognition, and perception. By binding to this receptor, 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline may modulate the activity of serotonin in the brain, leading to changes in mood and behavior.
Biochemical and Physiological Effects
2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been shown to have a variety of biochemical and physiological effects. In animal models, 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has also been shown to increase levels of cAMP, a molecule that is involved in intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is its versatility. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline can be used in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is also relatively easy to synthesize, making it an accessible compound for researchers. However, one limitation of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is its potential for off-target effects. Because 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline binds to the serotonin 5-HT2A receptor, it may also bind to other receptors in the brain, leading to unintended effects.

Future Directions

There are many possible future directions for research on 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline. One area of research could be the development of new analogs of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline that have improved selectivity and potency. Another area of research could be the exploration of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline's potential as a therapeutic agent for the treatment of mood disorders. Additionally, 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline could be studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Conclusion
In conclusion, 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is a versatile and unique compound that has many potential applications in scientific research. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been shown to have anxiolytic and antidepressant effects in animal models, and its mechanism of action involves binding to the serotonin 5-HT2A receptor. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has many advantages for lab experiments, including its versatility and ease of synthesis. However, researchers must be mindful of its potential for off-target effects. There are many possible future directions for research on 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline, including the development of new analogs and the exploration of its potential as a therapeutic agent for mood disorders and neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline involves the reaction of 2-chloro-4-(2-pyridinyl)quinoline with piperazine in the presence of a base. The reaction yields 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline as the final product. The synthesis of 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is a relatively straightforward process and can be carried out using standard laboratory equipment.

Scientific Research Applications

2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research for 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline is in the field of neuroscience. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has been shown to bind to the serotonin 5-HT2A receptor, which is involved in regulating mood, cognition, and perception. 2-[4-(2-pyridinyl)-1-piperazinyl]quinoline has also been shown to have anxiolytic and antidepressant effects in animal models.